Cas no 1804897-11-7 (1-Bromo-5-ethyl-3-fluoro-2-nitrobenzene)

• Product Name: 1-Bromo-5-ethyl-3-fluoro-2-nitrobenzene
• CAS No: 1804897-11-7
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 4618483
• Update Time: 2023-08-10

1-Bromo-5-ethyl-3-fluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-ethyl-3-fluoro-2-nitrobenzene

• Inchi： 1S/C8H7BrFNO2/c1-2-5-3-6(9)8(11(12)13)7(10)4-5/h3-4H,2H2,1H3
• InChI Key： GFVNAYRTGOPOLV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)CC)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8